2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one

• Molecular Formula: C12H10ClFN2OS
• Molecular Weight: 284.74 g/mol
• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C12H10ClFN2OS/c1-7-5-11(17)16-12(15-7)18-6-8-9(13)3-2-4-10(8)14/h2-5H,6H2,1H3,(H,15,16,17)
• InChI Key: QXKRQKZZOFAXCL-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=O)N=C(N1)SCC2=C(C=CC=C2Cl)F

Description

2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as a pyrimidine derivative and has been studied extensively for its mechanism of action and biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one involves the inhibition of specific enzymes and proteins that are involved in the pathogenesis of various diseases. For example, this compound has been shown to inhibit the activity of the enzyme thymidylate synthase, which is involved in DNA synthesis and is a target for cancer therapy. It has also been shown to inhibit the activity of the protein kinase C, which is involved in the regulation of various cellular processes and is a target for the treatment of neurological disorders.
Biochemical and Physiological Effects
2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to inhibit the replication of viruses, including herpes simplex virus and human immunodeficiency virus. Additionally, this compound has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the key advantages of 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one is its broad-spectrum antimicrobial activity, which makes it a potential candidate for the development of new antibiotics. Additionally, this compound has been shown to have low toxicity in animal studies, which is a desirable characteristic for a potential therapeutic agent.
However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has been shown to have limited bioavailability, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for research on 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one. One potential direction is the development of new derivatives of this compound with improved solubility and bioavailability. Another potential direction is the investigation of the mechanism of action of this compound in more detail, particularly in the context of its potential use in the treatment of cancer and neurological disorders. Additionally, further studies are needed to assess the safety and efficacy of this compound in vivo, particularly in animal models of disease.

Synthesis Methods

The synthesis method for 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one involves the condensation reaction between 2-chloro-6-fluorobenzaldehyde and 4-methylthio-2-aminopyrimidine in the presence of a base. The reaction takes place in a solvent such as ethanol or methanol and is carried out under reflux conditions. The resulting product is then purified through recrystallization to obtain a pure compound.

Scientific Research Applications

2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit antimicrobial, antiviral, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of cancer and neurological disorders.